Cas no 304-20-1 (Hydralazine Hydrochloride)
Hydralazine Hydrochloride structure
Product Name:Hydralazine Hydrochloride
CAS No:304-20-1
MF:C8H9ClN4
MW:196.63685965538
MDL:MFCD00135998
CID:36766
PubChem ID:9351
Update Time:2025-04-18
Hydralazine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Hydrazinylphthalazine hydrochloride
- 1(2H)-Phthalazinone hydrazone
- 1-Hydrazinophthalazine hydrochloride
- 1-hydrazinyl-Phthalazine hydrochloride
- Hydralazine hydrochloride
- Hydralazine (hydrochloride)
- Hydralazine HCl
- Hydralazine hydrochloride ( APRESOLINE® , Ciba 5968, 1-Hydrazinophthalazine hydrochloride )
- aiselazine
- apresine
- Apulon
- Asozart
- Dralzine
- Hydrapress
- Hyperazin
- Lopres
- nor-press25
- phthalazin-1-ylhydrazine hydrochloride
- Pressfall
- Hydralazini hydrochloridum
- Pharmakon1600-01500334
- NSC 89394
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF APRESOLINE-ESIDRIX
- HYDRALAZINE HYDROCHLORIDE [WHO-DD]
- HYDRALAZINE HYDROCHLORIDE (USP-RS)
- Hydralazine monohydrochloride
- SR-01000075903
- LP00593
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF HYDRALAZINE HYDROCHLORIDE-HYDROCHLOROTHIAZIDE-RESERPINE
- 1(2H)-Phthalazinone, hydrazone, monohydrochloride
- Hydralazinhydrochlorid
- HMS1568B19
- Praparat 5968
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF BIDIL
- NCGC00093972-04
- HYDRALAZINE HYDROCHLORIDE (USP MONOGRAPH)
- HYDRALAZINE HYDROCHLORIDE [MART.]
- HYDRAP-ES COMPONENT HYDRALAZINE HYDROCHLORIDE
- Tox21_110163_1
- APRESAZIDE COMPONENT HYDRALAZINE HYDROCHLORIDE
- ZUXNZUWOTSUBMN-UHFFFAOYSA-N
- SERPASIL-APRESOLINE COMPONENT HYDRALAZINE HYDROCHLORIDE
- WLN: T66 CNNJ BMZ & GH
- Lopress
- H 1753
- Phthalazinone hydrazone monohydrochloride
- HYDRALAZINE HYDROCHLORIDE [HSDB]
- Phthalazinone, monohydrochloride
- NS00079253
- CCG-266561
- HYDRALAZINE HYDROCHLORIDE-HYDROCHLOROTHIAZIDE-RESERPINE COMPONENT HYDRALAZINE HYDROCHLORIDE
- NSC-757058
- BPI-103
- 1-Hydrazinophthalazine monohydrochloride
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF CAM-AP-ES
- Apresoline
- HYDRA-ZIDE COMPONENT HYDRALAZINE HYDROCHLORIDE
- MC-1101
- Apressinum
- 1(2H)-Phthalazinone, monohydrochloride
- 1-hydrazinophthalazine HCL
- Phthalazine, 1-hydrazino-, monohydrochloride
- Apresoline-esidrix
- Phthalazine, monohydrochloride
- FD171B778Y
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF DRALSERP
- AKOS028109609
- Prestwick_610
- SER-A-GEN COMPONENT HYDRALAZINE HYDROCHLORIDE
- 1(2H)-Phthalazinone, hydrochloride
- APRESOLINE-ESIDRIX COMPONENT HYDRALAZINE HYDROCHLORIDE
- Hydralazine hydrochloride [JAN]
- Phthalazinone, hydrazone, monohydrochloride
- Hydralazine hydrochloride (USP:JAN)
- HYDRALAZINE HYDROCHLORIDE (USP IMPURITY)
- SR-01000075903-5
- HYDRALAZINE HYDROCHLORIDE [USP-RS]
- AKOS008968535
- 1(2H)-Phthalazinone hydrazone hydrochloride
- Hydralazine-15N4Hydrochloride
- NCGC00256719-01
- CHEMBL542541
- EN300-03637
- SCHEMBL36271
- 304-20-1
- CCG-40185
- H0409
- Z57980178
- phthalazin-1-ylhydrazine;hydrochloride
- HYDRALAZINE HYDROCHLORIDE [WHO-IP]
- UNII-FD171B778Y
- HY-B0464
- Hydralazine chloride
- PRA 027
- UNIPRES COMPONENT HYDRALAZINE HYDROCHLORIDE
- D01302
- Phthalazin-1-ylhydrazine monohydrochloride
- Q-201208
- SPECTRUM1500334
- DTXCID9024645
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF HYDRA-ZIDE
- HMS1920D17
- CHEBI:31672
- HYDRALAZINE HYDROCHLORIDE (MART.)
- Rolazine
- HYDRALAZINE HYDROCHLORIDE [VANDF]
- 1-hydrazinophthalazinemonohydrochloride
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF UNIPRES
- HYDRALAZINI HYDROCHLORIDUM [WHO-IP LATIN]
- BIDIL COMPONENT HYDRALAZINE HYDROCHLORIDE
- FT-0669283
- HYDROSERPINE PLUS (R-H-H) COMPONENT HYDRALAZINE HYDROCHLORIDE
- HYDRALAZINE HYDROCHLORIDE [ORANGE BOOK]
- (Z)-1-Hydrazono-1,2-dihydrophthalazine hydrochloride
- NCGC00093972-01
- Apresoline hydrochloride
- EU-0100593
- NCGC00261278-01
- CAM-AP-ES COMPONENT HYDRALAZINE HYDROCHLORIDE
- CAS-304-20-1
- NCGC00015501-02
- AKOS025116605
- Hydralazine hydrochloride (JP17/USP)
- Hydrochloride, Hydralazine
- NCGC00093972-03
- HYDRALAZINE HYDROCHLORIDE [USP IMPURITY]
- NCGC00015501-09
- Tox21_500593
- 1044569-46-1
- HYDRALAZINE HYDROCHLORIDE [MI]
- APRESSINUM [WHO-IP]
- 1(2H)-Phthalazinone, hydrazone, hydrochloride
- HSDB 434
- NSC757058
- DRALSERP COMPONENT HYDRALAZINE HYDROCHLORIDE
- Q27114606
- NSC89394
- DTXSID1044645
- SR-01000075903-1
- Apresoline (TN)
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF APRESAZIDE
- Tox21_302496
- AC-18050
- NCGC00093972-02
- CCRIS 334
- NSC-89394
- Hydralazine hydrochloride [USP:JAN]
- A820366
- Nor-press 25
- SER-AP-ES COMPONENT HYDRALAZINE HYDROCHLORIDE
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF SER-A-GEN
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF SERPASIL-APRESOLINE
- s2562
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF SER-AP-ES
- EINECS 206-151-0
- HYDRALAZINE HYDROCHLORIDE [USP MONOGRAPH]
- Tox21_110163
- Slow-Apresolin
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF HYDRAP-ES
- Hydralazinehydrochloride
- Hydrallazine hydrochloride
- Hyperex
- Phthalazine, 1-hydrazinyl-, hydrochloride (1:1)
- HYDRALAZINE HYDROCHLORIDE COMPONENT OF HYDROSERPINE PLUS (R-H-H)
- 1542530-01-7
- Hydralazine HCl (Apresoline, Adrolazine , Apresrex)
- (Z)-1-Hydrazineylidene-1,2-dihydrophthalazine hydrochloride
- Hydralazine Hydrochloride
-
- MDL： MFCD00135998
- Inchi： 1S/C8H8N4.ClH/c9-11-8-7-4-2-1-3-6(7)5-10-12-8;/h1-5H,9H2,(H,11,12);1H
- InChI Key： ZUXNZUWOTSUBMN-UHFFFAOYSA-N
- SMILES： Cl.N(C1=C2C=CC=CC2=CN=N1)N
- BRN： 3568329
Computed Properties
- Exact Mass: 196.05200
- Monoisotopic Mass: 160.074896
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 63.8
Experimental Properties
- Color/Form: Not available
- Density: 1.2961 (rough estimate)
- Melting Point: 273°C(dec.)(lit.)
- Boiling Point: 322.13°C (rough estimate)
- Flash Point: 251.3 °C
- Refractive Index: 1.6110 (estimate)
- Water Partition Coefficient: Soluble in water. Slightly soluble in diethyl ether and alcohol.
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 63.10000
- LogP: 1.72400
- Merck: 4763
- Solubility: Not available
Hydralazine Hydrochloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H301-H361-H362
- Warning Statement： P201-P202-P260-P263-P264-P270-P280-P301+P310+P330-P308+P313-P405-P501
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36/37/39-S45
- RTECS：TH9000000
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22; R36/37/38
Hydralazine Hydrochloride Customs Data
- HS CODE：2942000000
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Hydralazine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H835127-100g |
1-Hydrazinophthalazine Hydrochloride |
304-20-1 | 98% | 100g |
￥2,316.00 | 2022-01-14 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | H1120000 |
Hydralazine Hydrochloride |
304-20-1 | European Pharmacopoeia (EP) Reference Standard | ￥2654.27 | 2022-02-23 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1313006-200MG |
Hydralazine Hydrochloride |
304-20-1 | 200mg |
¥3302.56 | 2024-12-23 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H0409-25G |
1-Hydrazinophthalazine Hydrochloride |
304-20-1 | >99.0%(T)(HPLC) | 25g |
¥690.00 | 2024-04-15 | |
| TRC | H716531-10mg |
Hydralazine Hydrochloride |
304-20-1 | 10mg |
$ 57.00 | 2023-09-07 | ||
| TRC | H716531-50mg |
Hydralazine Hydrochloride |
304-20-1 | 50mg |
$ 63.00 | 2023-09-07 | ||
| TRC | H716531-1g |
Hydralazine Hydrochloride |
304-20-1 | 1g |
$ 81.00 | 2023-09-07 | ||
| TRC | H716531-5g |
Hydralazine Hydrochloride |
304-20-1 | 5g |
$98.00 | 2023-05-18 | ||
| TRC | H716531-10g |
Hydralazine Hydrochloride |
304-20-1 | 10g |
$114.00 | 2023-05-18 | ||
| TRC | H716531-25g |
Hydralazine Hydrochloride |
304-20-1 | 25g |
$244.00 | 2023-05-18 |
Hydralazine Hydrochloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:304-20-1)Hydralazine(hydrochloride)
Order Number:LE13409;LE8432386
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
Hydralazine Hydrochloride Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:304-20-1)Hydralazine(hydrochloride)
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry